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Compound of Interest

Compound Name: Remazol marine blue

Cat. No.: B13409264

The Mechanism of Hydrolysis

Remazol dyes are typically supplied in a stable sulfatoethylsulfone form (D-
S02CH2CH20S0sNa). Under alkaline conditions (high pH), this stable form undergoes an
elimination reaction to create the highly reactive vinyl sulfone group (D-SO2CH=CH:2).[1] This
activated form can then undertake one of two competing reactions:

» Fixation: The desired reaction where the vinyl sulfone group forms a covalent ether bond
with a hydroxyl group on a cellulose fiber (e.g., cotton).[2]

e Hydrolysis: An undesirable side reaction where the vinyl sulfone group reacts with a hydroxyl
ion (OH™) from the water, forming a non-reactive hydroxyethylsulfone derivative (D-
SO2CH2CH20H).[2][3]

This hydrolyzed dye can no longer form a covalent bond with the fiber, leading to reduced color
yield and requiring extensive washing to remove, which increases water consumption and
effluent load.[3] The vinyl sulfone group is generally more prone to hydrolysis than other
reactive groups like those based on triazine.[2]
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1. Preparation

Prepare Separate
Alkali (Na2COs)
Solution
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Solution in Water
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2. Reaction‘ ;& Sampling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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